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Compound of Interest

Compound Name: Benzaldehyde sodium bisulfite

Cat. No.: B1596443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data sheet

(SDS) for Benzaldehyde Sodium Bisulfite (CAS No: 4657-12-9). The information is curated

for researchers, scientists, and professionals in drug development, with a focus on presenting

clear, quantitative data and outlining relevant experimental methodologies.

Chemical Identification and Physical Properties
Benzaldehyde sodium bisulfite, also known as sodium alpha-hydroxytoluene-alpha-

sulfonate, is the adduct formed from the reaction of benzaldehyde with sodium bisulfite.[1][2][3]

This reaction is a classic method for the purification of aldehydes.[2][3][4]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₇NaO₄S [5]

Molecular Weight 210.18 g/mol [5]

Appearance White crystalline solid [3]

Melting Point Data not available

Boiling Point Data not available

Solubility Soluble in water [2]

Vapor Pressure Data not available

Vapor Density Data not available

Specific Gravity Data not available

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), benzaldehyde sodium bisulfite is classified as an irritant.[6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source: PubChem[6]

Toxicological Information
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Detailed toxicological data for benzaldehyde sodium bisulfite is limited. Much of the available

information is extrapolated from data on its components, benzaldehyde and sodium bisulfite.

Table 3: Acute Toxicity Data

Route of
Exposure

Species Test Value Remarks

Oral Rat LD50 2 g/kg

For Sodium

Bisulfite. Data for

the adduct is not

available.

Dermal Rabbit LD50 > 2,000 mg/kg

For

Benzaldehyde.

Data for the

adduct is not

available.[7]

Inhalation Rat LC50 1 - 5 mg/l (4 h)

For

Benzaldehyde

(dust/mist). Data

for the adduct is

not available.[7]

Key Toxicological Endpoints:

Skin Corrosion/Irritation: Causes skin irritation.[6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[6]

Respiratory or Skin Sensitization: While data for the adduct is not available, sodium bisulfite

may cause skin and asthma-like allergies.[3]

Germ Cell Mutagenicity: Data not available.

Carcinogenicity: Data not available.

Reproductive Toxicity: Data not available.
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Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[6]

Specific Target Organ Toxicity (Repeated Exposure): Data not available.

Aspiration Hazard: Data not available.

First Aid Measures
Immediate action is crucial in case of exposure. The following are the recommended first aid

measures.[1]

Exposure Route

First Aid Procedure

Medical Attention

Inhalation
Move to fresh air.

If breathing is difficult, give oxygen.

Skin Contact Remove contaminated clothing.
Wash skin with soap and plenty of water.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical attention

Click to download full resolution via product page

First aid measures for different exposure routes.
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Handling, Storage, and Exposure Controls
Proper handling and storage are essential to minimize risks.

Table 4: Exposure Limits

Component Limit Type Value Issuing Agency

Sodium Bisulfite TWA 5 mg/m³ ACGIH

Sodium Bisulfite REL 5 mg/m³ NIOSH

Note: Occupational exposure limits for benzaldehyde sodium bisulfite have not been

established. The values above are for sodium bisulfite.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Wear chemical-resistant gloves and protective clothing.

Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate.

Experimental Protocols
Specific experimental safety and toxicity data for benzaldehyde sodium bisulfite are not

readily available in the public domain. However, standardized test guidelines from

organizations like the Organisation for Economic Co-operation and Development (OECD) are

typically followed for chemical safety assessment.

General Protocol for Skin Irritation/Corrosion Testing (Based on OECD Guideline 439):

Test System: Reconstructed Human Epidermis (RhE) tissue.

Procedure:

A small amount of the test substance is applied topically to the tissue surface.
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The exposure period is typically 60 minutes.

After exposure, the tissue is rinsed and incubated for 42 hours.

Endpoint: Cell viability is measured using a colorimetric assay (e.g., MTT assay). A reduction

in cell viability below a certain threshold indicates an irritant potential.

General Protocol for Skin Sensitization Testing (Based on OECD Guideline 442D - ARE-Nrf2

Luciferase Test Method):

Test System: A genetically modified keratinocyte cell line (e.g., KeratinoSens™) containing a

luciferase gene under the control of the antioxidant response element (ARE).

Procedure:

Cells are exposed to various concentrations of the test substance for 48 hours.

The luciferase activity and cell viability are measured.

Endpoint: A significant induction of the luciferase gene, above a certain threshold and at a

non-cytotoxic concentration, indicates a potential for skin sensitization.
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Safety Data Sheet (SDS) Sections

1. Identification

2. Hazard Identification

3. Composition/Information on Ingredients 4. First-Aid Measures 5. Fire-Fighting Measures 6. Accidental Release Measures

7. Handling and Storage

8. Exposure Controls/Personal Protection

9. Physical and Chemical Properties

10. Stability and Reactivity

11. Toxicological Information

12. Ecological Information

13. Disposal Considerations

14. Transport Information

15. Regulatory Information

16. Other Information
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Logical flow of information in a Safety Data Sheet.
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Stability and Reactivity
Reactivity: Reacts with strong acids and oxidizing agents.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Incompatible materials.

Incompatible Materials: Strong acids, strong oxidizing agents.

Hazardous Decomposition Products: Upon decomposition, it may emit toxic fumes of sulfur

oxides and sodium oxide.

Ecological Information
Detailed ecotoxicological data for benzaldehyde sodium bisulfite is largely unavailable.

Table 5: Ecotoxicity Data

Test Species Duration Value Remarks

Toxicity to fish - - No data available

Toxicity to

daphnia and

other aquatic

invertebrates

- - No data available

Toxicity to algae - - No data available

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations. Do not let the product enter drains.

Conclusion
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This technical guide provides a summary of the available safety data for benzaldehyde
sodium bisulfite. It is important to note the significant gaps in quantitative toxicological and

ecotoxicological data. Researchers and drug development professionals should handle this

chemical with caution, adhering to the safety precautions outlined in the available SDS and

implementing robust personal protective measures. Further studies are warranted to fully

characterize the safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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